Cas no 504399-93-3 (2-[(6-methyl-2-phenyl-4-pyrimidinyl)amino]-ethanol)

2-[(6-methyl-2-phenyl-4-pyrimidinyl)amino]-ethanol structure
504399-93-3 structure
Product Name:2-[(6-methyl-2-phenyl-4-pyrimidinyl)amino]-ethanol
CAS No:504399-93-3
MF:C13H15N3O
MW:229.277702569962
CID:933727
PubChem ID:40429825
Update Time:2025-04-19

2-[(6-methyl-2-phenyl-4-pyrimidinyl)amino]-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-methyl-2-phenyl-4-pyrimidinyl)amino]-ethanol
    • 2-[(6-methyl-2-phenylpyrimidin-4-yl)amino]ethanol
    • 2-{[6-methyl-2-phenylpyrimidin-4-yl]amino}ethanol
    • DTXSID50654390
    • 2-[(6-Methyl-2-phenylpyrimidin-4-yl)amino]ethan-1-ol
    • AKOS015961061
    • CHEMBL1956590
    • 504399-93-3
    • AC-12858
    • 2-((6-Methyl-2-phenylpyrimidin-4-yl)amino)ethanol
    • Inchi: 1S/C13H15N3O/c1-10-9-12(14-7-8-17)16-13(15-10)11-5-3-2-4-6-11/h2-6,9,17H,7-8H2,1H3,(H,14,15,16)
    • InChI Key: UFYXXAYLDSTKSJ-UHFFFAOYSA-N
    • SMILES: OCCNC1C=C(C)N=C(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 229.12200
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • PSA: 58.04000
  • LogP: 1.92920
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